3-methoxy-1-methyl-N-(5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]pyrazole-4-carboxamide
• InChI: InChI=1S/C18H18N6O4/c1-23-10-13(17(22-23)27-2)15(26)19-18-21-20-16(28-18)11-8-14(25)24(9-11)12-6-4-3-5-7-12/h3-7,10-11H,8-9H2,1-2H3,(H,19,21,26)
• InChI Key: GUNSFIJDNUXNSO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NC2=NN=C(O2)C3CC(=O)N(C3)C4=CC=CC=C4
• Molecular Formula: C18H18N6O4
• Molecular Weight: 382.4 g/mol

Description

3-methoxy-1-methyl-N-(5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C18H18N6O4 and its molecular weight is 382.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized and characterized novel compounds, including pyrazole and pyrazolopyrimidine derivatives, through various chemical reactions. These compounds are structurally established using analytical techniques such as elemental analysis, IR, MS, 1H-NMR, and 13C-NMR. The focus on the synthesis process is pivotal for developing compounds with potential biological activities (Hassan et al., 2014).

Cytotoxic Activity

Certain synthesized pyrazole derivatives have been evaluated for their cytotoxic activity against cancer cell lines, demonstrating the potential for anticancer applications. For example, the study by Hassan et al. explored the cytotoxicity of new 5-aminopyrazole and pyrazolopyrimidine derivatives against Ehrlich Ascites Carcinoma (EAC) cells, indicating their relevance in cancer research (Hassan et al., 2014).

Antifungal and Antibacterial Activities

The antifungal and antibacterial properties of these compounds have been assessed, showing moderate to excellent activities against various pathogens. This includes the study of novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides, which displayed significant antifungal activities against phytopathogenic fungi, suggesting their utility in developing new antifungal agents (Du et al., 2015).

Antidiabetic Screening

The exploration of compounds for antidiabetic properties, such as the in vitro screening of novel dihydropyrimidine derivatives for α-amylase inhibition, highlights the potential of these molecules in treating diabetes. This indicates a promising avenue for the development of new antidiabetic medications (Lalpara et al., 2021).